Cas no 160669-23-8 (Scheffoleoside A)

• Product Name: Scheffoleoside A
• CAS No: 160669-23-8
• Molecular Formula: C₄₈H₇₈O₁₉
• Molecular Weight: 959.1
• CID: 195536
• PubChem ID: 101675595

Scheffoleoside A Properties

Names and Identifiers

• ScheffoleosideA
• 4)-O-b-D-glucopyranosyl-(1&reg
• 6)-b-D-glucopyranosyl ester, (2a,3b,4a)-
• Scheffoleoside A
• CID 101675595
• Olean-12-en-28-oic acid, 2,3,23-trihydroxy-, O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→6)-β-D-glucopyranosyl ester, (2α,3β,4α)-
• D85112
• CS-0138932
• AKOS040763767
• 160669-23-8
• HY-N7990

• InChIKey： LGOPJRNHNGETGG-FTOKAHLBSA-N
• Inchi： 1S/C48H78O19/c1-21-29(52)31(54)34(57)40(63-21)66-37-25(18-49)64-39(36(59)33(37)56)62-19-26-30(53)32(55)35(58)41(65-26)67-42(61)48-14-12-43(2,3)16-23(48)22-8-9-28-44(4)17-24(51)38(60)45(5,20-50)27(44)10-11-47(28,7)46(22,6)13-15-48/h8,21,23-41,49-60H,9-20H2,1-7H3/t21-,23-,24+,25+,26+,27+,28+,29-,30+,31+,32-,33+,34+,35+,36+,37+,38-,39+,40-,41-,44-,45-,46+,47+,48-/m0/s1
• SMILES： O[C@H]1[C@@H](C[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O[C@H]6[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]7[C@@H]([C@H]([C@@H]([C@@H](CO)O7)O[C@H]7[C@@H]([C@@H]([C@H]([C@H](C)O7)O)O)O)O)O)O6)O)O)O)CCC(C)(C)C[C@H]5C4=CC[C@@H]32)[C@]1(C)CO)O

Computed Properties

• Exact Mass: 958.51373025g/mol
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 19
• Rotatable Bond Count: 10
• Monoisotopic Mass: 958.51373025g/mol
• Heavy Atom Count: 67
• Complexity: 1840
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 25
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 315

Experimental Properties

• Boiling Point: 1014.5±65.0 °C(Predicted)
• pka: 12.50±0.70(Predicted)
• Density: 1.44±0.1 g/cm3(Predicted)

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins